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Regulatory bodies worldwide establish MRLs to ensure food safety. The following table lists selected MRLs

for picoxystrobin in various commodities, as established by the U.S. Environmental Protection Agency

(EPA) [1].

Commodity MRL (ppm) Commodity MRL (ppm)

Almond hulls 15 Peanut 0.1

Alfalfa, forage 4 Peanut, hay 40

Alfalfa, hay 5 Tree nut (except hulls) 0.15

Cottonseed 4 Vegetable, fruiting (Crop Group 8-10) 1.5

Head lettuce 7 Vegetable, root (Crop Subgroup 1A) 0.6

Onion, bulb 0.8 Vegetable, tuberous and corm (Crop Subgroup 1C) 0.06

Onion, green 15 Vegetable, leafy (except head lettuce) 60

It is important to note that MRLs are subject to change, and other jurisdictions, such as Japan, have also

established or revised their own limits for picoxystrobin [2]. Always consult the latest regulations for your
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target market.

Residue Analysis Protocol for Plant Material

This detailed method for determining picoxystrobin residues in oriental melon, as described in a peer-

reviewed study, can be adapted for other plant matrices [3].

Sample Preparation and Extraction

Weigh: Accurately weigh 20 g of a homogenized sample into a plastic bottle.
Extract: Add 100 mL of acetonitrile (ACN) to the bottle and shake manually for 1 minute.

Salt Out: Add 15 g of sodium chloride (NaCl), then shake the mixture mechanically for 30 minutes.
Separate: Centrifuge the mixture at 2000 rpm for 10 minutes. Aspirate 40 mL of the upper ACN layer

for cleanup.

Extract Cleanup

Concentrate: Transfer the 40 mL ACN extract to a round-bottom flask and evaporate to dryness
using a rotary evaporator at 40°C.

Reconstitute: Dissolve the dry residue in 6 mL of n-hexane.
SPE Purification: Use a Florisil Solid-Phase Extraction (SPE) cartridge (1 g, 6 mL). Pre-condition the

cartridge with 6 mL of n-hexane and discard the eluent.
Elute: Load the sample in n-hexane onto the cartridge. Elute the target analyte picoxystrobin with

10 mL of an acetone/n-hexane mixture (10:90, v/v).
Final Concentration: Evaporate the eluate to dryness and reconstitute the final residue in 4 mL of

acetone for instrumental analysis.

Instrumental Analysis & Method Validation

Analysis: Analyze the sample using Gas Chromatography with an Electron Capture Detector
(GC-ECD).
GC-ECD Conditions:

Column: Agilent Ultra 2 capillary column (50 m × 320 μm i.d. × 0.17 μm film thickness).
Carrier Gas: Nitrogen at 1 mL/min.

Injector: Split mode (10:1 ratio) at 260°C.
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Oven Program: 150°C for 1 min, then ramp to 280°C at 15°C/min, hold for 7 min.

Detector: μECD at 300°C.
Retention Time: Picoxystrobin elutes at approximately 7.7 minutes.

Confirmation: Confirm field-incurred residues using GC-Mass Spectrometry (GC-MS) in selected
ion monitoring (SIM) mode, tracking ions m/z 145.0, 173.0, 303.0, and 335.0 [3].

Validation Parameters: The method was validated with the following performance metrics [3]:
Linearity: R² = 0.9998 over 0.02–2.0 mg/L.

Limit of Detection (LOD): 0.003 mg/kg.
Limit of Quantification (LOQ): 0.01 mg/kg.

Recovery: 87.7–101.5% at three spiking levels.
Precision: Relative Standard Deviation (RSD) ≤ 9.6%.

The workflow below summarizes the main steps of the analytical protocol.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6049560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6049560/
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start

Weigh 20 g homogenized sample

Add 100 mL Acetonitrile (ACN)
and shake manually

Add 15 g NaCl
and shake mechanically for 30 min

Centrifuge at 2000 rpm for 10 min

Collect 40 mL of upper ACN layer

Evaporate to dryness
with rotary evaporator (40°C)

Dissolve residue in 6 mL n-hexane

Cleanup: Florisil SPE Cartridge
(Elute with 10 mL acetone/n-hexane)

Evaporate eluate to dryness
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End

Evaporate eluate to dryness

Reconstitute in 4 mL acetone
for GC-ECD/GC-MS analysis

Click to download full resolution via product page

FAQs and Troubleshooting Guide

Q1: What can cause low recovery rates during the extraction of picoxystrobin?

Incomplete Extraction: Ensure sufficient mechanical shaking time (30 min) after adding NaCl for

proper partitioning [3].
Loss during Evaporation: Avoid overheating during the rotary evaporation steps; maintain the water

bath at 40°C to prevent volatilization of the analyte [3].
SPE Cartridge Issues: Check that the Florisil SPE cartridge is properly pre-conditioned with n-

hexane before loading the sample.

Q2: How can I confirm the identity of picoxystrobin in a sample if the GC-ECD result is ambiguous?

GC-MS Confirmation: Use GC-MS for definitive confirmation. The accepted method uses Selected

Ion Monitoring (SIM) mode and identifies picoxystrobin by its characteristic ions: m/z 145.0, 173.0,
303.0, and 335.0 [3]. The presence of the analyte is confirmed when the relative abundances of

these ions match those of a standard.

Q3: My chromatogram shows interfering peaks. How can I improve cleanup?

Check Elution Solvent Strength: Ensure the elution solvent for the Florisil SPE cleanup is precisely

acetone/n-hexane (10:90, v/v). A higher percentage of acetone might elute more co-extractives,
leading to interference [3].

Consider d-SPE as an Alternative: For some matrices, the QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method with dispersive-SPE cleanup may be more effective, though it is

often coupled with LC-MS/MS [3].
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Q4: Where can I find the most up-to-date MRLs for my research?

Consult Official Databases: MRLs are revised periodically. Always refer to official sources like the
EPA's electronic Code of Federal Regulations (e-CFR) [1], the FAO/WHO Codex Alimentarius
Pesticide Database [4], or the regulatory websites of the target country (e.g., Japan's Food Safety
Commission) for the latest information [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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